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Unveiling the Hygroscopic Properties of
Pentavitin: A Molecular Perspective

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Pentavitin®, with the INCI name Saccharide Isomerate, is a highly effective, 100% natural,
plant-derived carbohydrate complex.[1][2] Its profound hygroscopic properties and unique
binding mechanism to the skin make it a compelling ingredient for advanced skincare and
dermatological formulations. This technical guide delves into the molecular underpinnings of
Pentavitin's ability to attract and retain moisture, providing an in-depth analysis of its chemical
nature, mechanism of action, and the experimental methodologies used to substantiate its
efficacy. Quantitative data from various studies are presented to offer a comprehensive
understanding for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Pentavitin®

Pentavitin® is a complex mixture of carbohydrates obtained through the isomerization of plant-
derived D-glucose.[2][3] This process results in a unique composition that is remarkably similar
to the carbohydrate complex found in the skin's Natural Moisturizing Factor (NMF).[2][4] The
primary active component is Saccharide Isomerate, with the commercial product also
containing water, citric acid, and sodium citrate to maintain a stable pH of 4.0-5.0.[5]
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Table 1: Physical and Chemical Properties of Pentavitin®

Property Value Reference

INCI Name Saccharide Isomerate [1]

Clear, yellowish to slightly
Appearance _ _ O [5]
amber, slightly viscous liquid

pH (as supplied) 40-5.0 [5]
Solubility Soluble in water [5]
Origin 100% natural, plant-derived [1]

Saccharide Isomerate (>50%),
Aqua (25-50%), Citric Acid

Key Components ] ) [5]
(0.1-1%), Sodium Citrate (0.1-

1%)

Molecular Mechanism of Hygroscopicity and Skin
Binding

The remarkable hygroscopic nature of Pentavitin® stems from its specific chemical structure
and its unique interaction with the stratum corneum, the outermost layer of the skin.

Water-Binding Capacity

As a carbohydrate complex rich in hydroxyl (-OH) groups, Pentavitin® readily forms hydrogen
bonds with water molecules, effectively acting as a "moisture magnet.”[6] This inherent ability
to attract and hold water is central to its function as a humectant.

Substantivity to the Stratum Corneum

A key differentiator for Pentavitin® is its ability to bind covalently to the skin, providing long-
lasting hydration that is not easily washed away.[4] This binding occurs through a Maillard-like
reaction between the saccharides in Pentavitin® and the free e-amino groups of lysine
residues present in keratin, a primary protein in the corneocytes of the stratum corneum.[6]
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This unique binding mechanism ensures that Pentavitin® remains on the skin, creating a
moisture reservoir that persists for up to 72 hours.[2]

Moisture Reservoir
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Diagram 1: Molecular interaction of Pentavitin with the stratum corneum.

Impact on Skin Barrier Function and Hydration

The hygroscopic properties and skin-binding mechanism of Pentavitin® translate into
significant improvements in skin hydration and barrier function.

Deep and Long-Lasting Hydration

Clinical studies have consistently demonstrated the ability of Pentavitin® to provide deep and
lasting hydration. A single application can create a moisture reservoir that lasts for up to 72
hours.[2] This sustained hydration helps to alleviate the symptoms of dry skin, such as
flakiness and itching.[1]

Strengthening the Skin Barrier

Pentavitin® has been shown to enhance the skin's barrier function, which is crucial for
preventing transepidermal water loss (TEWL).[7][8] Gene expression studies have indicated
that Saccharide Isomerate can stimulate the expression of key genes involved in skin barrier
improvement.[4] By reinforcing the skin's natural defenses, Pentavitin® helps to protect
against environmental stressors and maintain overall skin health.[8]
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Diagram 2: Logical flow of Pentavitin's effect on skin health.

Quantitative Data and Efficacy Studies

The moisturizing efficacy of Pentavitin® has been substantiated through various in-vivo and in-

vitro studies.

Table 2: Summary of In-Vivo Efficacy Data for Pentavitin®
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Parameter Result Reference
Duration of Hydration Up to 72 hours [2]
Improvement in Skin Hydration o

) ) Up to 43% more moisturization  [9]
(vs. Glycerin on dry skin)
Improvement in Skin Hydration o

) ] Up to 42% more moisturization  [9]
(vs. Glycerin on normal skin)
Increase in Skin's Moisture
Retention Capacity (vs. 38% [4]
control)
Reduction in Signs of Dry Skin ~ 30% with 1% Pentavitin® N/A

Experimental Protocols for Efficacy Assessment

The hygroscopic and skin-enhancing properties of Pentavitin® are evaluated using a range of

established biophysical techniques.

In-Vivo Skin Hydration Measurement (Corneometry)

Principle: The Corneometer® measures the capacitance of the skin, which is directly related to

its hydration level.[10][11] Water has a higher dielectric constant than other skin components,

SO an increase in skin capacitance indicates a higher water content in the stratum corneum.[11]

Methodology:

¢ Subject Acclimatization: Subjects are acclimatized to a controlled environment (typically 20-

22°C and 40-60% relative humidity) for at least 20-30 minutes before measurements.[10]

o Baseline Measurement: A baseline reading is taken from the test area (e.g., forearm) before

product application.

e Product Application: A standardized amount of the formulation containing Pentavitin® is

applied to the test area.
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» Post-Application Measurements: Measurements are taken at specified time points (e.g., 1, 2,
4, 24, 48, and 72 hours) after application.

» Data Analysis: The change in Corneometer® readings from baseline is calculated to
determine the increase in skin hydration.

In-Vivo Transepidermal Water Loss (TEWL)
Measurement

Principle: The Tewameter® measures the rate of water vapor evaporating from the skin
surface. A lower TEWL value indicates a more intact and effective skin barrier.

Methodology:

o Subject Acclimatization: Similar to corneometry, subjects are acclimatized to a controlled
environment.

o Baseline Measurement: A baseline TEWL reading is taken from the test area.
e Product Application: A standardized amount of the formulation is applied.
» Post-Application Measurements: TEWL is measured at various time points after application.

o Data Analysis: A reduction in TEWL compared to the baseline or a control area indicates an
improvement in skin barrier function.

Start: Baseline Measurement Product Application Post-Application Measurements Data Analysis: End:
Subject Acclimatization (Corneomet ter®/ (F with (Multiple Time Points) Change from Baseline Efficacy Assessment

Click to download full resolution via product page

Diagram 3: Experimental workflow for in-vivo efficacy testing.

Instrumental Analysis of Hygroscopicity

While specific data for Pentavitin® is proprietary, the following techniques are standard for
characterizing the hygroscopic properties of materials at a molecular level:
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» Dynamic Vapor Sorption (DVS): This gravimetric technique measures the mass of a sample
as a function of relative humidity at a constant temperature. It provides a detailed moisture
sorption isotherm, revealing the material's capacity to absorb and desorb water.

o Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a
function of temperature in a controlled atmosphere. It can be used to determine the water
content and the thermal stability of the hydrated material.

 Vibrational Spectroscopy (FTIR and Raman): These techniques probe the molecular
vibrations within a sample. Changes in the spectra upon hydration can provide insights into
the hydrogen bonding interactions between water molecules and the saccharide complex.
For instance, shifts in the O-H stretching bands of water can indicate the strength of these
interactions.[5][9]

Conclusion

Pentavitin® (Saccharide Isomerate) exhibits potent hygroscopic properties at a molecular
level, driven by its unique carbohydrate composition and its ability to form a covalent bond with
keratin in the stratum corneum. This mechanism provides deep, long-lasting hydration for up to
72 hours and reinforces the skin's barrier function. The efficacy of Pentavitin® is well-
documented through established in-vivo and in-vitro experimental protocols. For researchers
and professionals in drug development and cosmetics, a thorough understanding of its
molecular interactions and the methods used for its evaluation is crucial for leveraging its full
potential in creating advanced and effective formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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